Cas no 1555988-00-5 (2-Methoxy-6-Phenylpyrimidin-4-Amine)

2-Methoxy-6-phenylpyrimidin-4-amine is a pyrimidine derivative with a methoxy group at the 2-position and a phenyl substituent at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which may contribute to biological activity. The presence of both electron-donating (methoxy) and aromatic (phenyl) groups enhances its potential as a building block for heterocyclic synthesis. Its amine functionality allows for further derivatization, making it a versatile intermediate in medicinal chemistry. The compound’s stability and well-defined reactivity profile support its use in targeted synthetic applications, particularly in the development of bioactive molecules.
2-Methoxy-6-Phenylpyrimidin-4-Amine structure
1555988-00-5 structure
Product Name:2-Methoxy-6-Phenylpyrimidin-4-Amine
CAS No:1555988-00-5
MF:C11H11N3O
MW:201.224541902542
MDL:MFCD26725784
CID:4605899
PubChem ID:83848071
Update Time:2025-06-07

2-Methoxy-6-Phenylpyrimidin-4-Amine Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-6-Phenylpyrimidin-4-Amine
    • 2-Methoxy-6-phenyl-4-pyrimidinamine
    • SB59533
    • SCHEMBL21379837
    • MFCD26725784
    • CS-0038695
    • 1555988-00-5
    • W10809
    • AKOS037645695
    • 2-methoxy-6-phenyl-3,4-dihydropyrimidin-4-imine
    • DB-135072
    • AS-62370
    • MDL: MFCD26725784
    • Inchi: 1S/C11H11N3O/c1-15-11-13-9(7-10(12)14-11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,12,13,14)
    • InChI Key: DVJJWXUBWTZUTR-UHFFFAOYSA-N
    • SMILES: C1(OC)=NC(C2=CC=CC=C2)=CC(N)=N1

Computed Properties

  • Exact Mass: 201.090211983g/mol
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61Ų

2-Methoxy-6-Phenylpyrimidin-4-Amine Pricemore >>

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